Cas no 1699059-56-7 (2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]-)

• Product Name: 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]-
• CAS No: 1699059-56-7
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 5253234
• Update Time: 2025-07-18

2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]-

• Inchi： 1S/C12H15ClOS/c1-10(14)5-4-8-15-9-11-6-2-3-7-12(11)13/h2-3,6-7H,4-5,8-9H2,1H3
• InChI Key： FGEQNLGOMLNRGI-UHFFFAOYSA-N
• SMILES： CC(=O)CCCSCC1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]-

Research Brief on 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- (CAS: 1699059-56-7)

2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- (CAS: 1699059-56-7) is a sulfur-containing ketone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This compound, characterized by the presence of a 2-chlorobenzylthio moiety, has been investigated for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. Recent studies have explored its synthesis, structural-activity relationships (SAR), and potential therapeutic applications, making it a compound of significant interest in drug discovery.

Recent research has focused on the synthetic pathways for 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]-, with emphasis on optimizing yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to introduce the thioether linkage. This method not only improved the efficiency of the synthesis but also reduced the formation of by-products, which is critical for scaling up production for preclinical studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- exhibits inhibitory effects on specific cytochrome P450 enzymes, which are involved in drug metabolism. This suggests its potential as a co-administration agent to modulate the pharmacokinetics of other drugs. Additionally, molecular docking simulations have revealed that the compound interacts with the active sites of certain inflammatory mediators, hinting at its possible anti-inflammatory properties. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2024), which reported a significant reduction in pro-inflammatory cytokines in cell-based assays.

Further investigations into the pharmacological profile of 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- have explored its potential in oncology. A 2023 study in the European Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase pathways. These results position the compound as a promising candidate for further development in targeted cancer therapies.

Despite these promising findings, challenges remain in the development of 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research is also exploring structural modifications to enhance its selectivity and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline.

In conclusion, 2-Pentanone, 5-[[(2-chlorophenyl)methyl]thio]- (CAS: 1699059-56-7) represents a versatile scaffold with significant potential in medicinal chemistry. Its diverse biological activities, ranging from enzyme inhibition to anti-inflammatory and anticancer effects, make it a compelling subject for ongoing research. Future studies will likely focus on optimizing its pharmacological properties and advancing it toward clinical trials, paving the way for new therapeutic applications.